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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium peroxide (Na₂O₂). It details the decomposition pathway, thermodynamic properties,

and the experimental protocols used for its characterization. This document is intended to

serve as a critical resource for professionals working in fields where the thermal stability of

inorganic peroxides is of paramount importance.

Introduction
Sodium peroxide (Na₂O₂) is a pale yellow, granular solid with powerful oxidizing properties. It

finds application in various specialized laboratory operations, such as mineral extraction, and

as an oxidizing agent in chemical synthesis.[1] Understanding its thermal stability is crucial for

ensuring safe handling, storage, and application, particularly in high-temperature environments.

The decomposition process involves the release of oxygen gas, which can lead to pressure

buildup and create potentially hazardous oxidizing conditions.

The Core Decomposition Reaction
The thermal decomposition of sodium peroxide is a process that yields sodium oxide (Na₂O)

and molecular oxygen (O₂). The overall balanced chemical equation for this decomposition

reaction is:

2Na₂O₂(s, l) → 2Na₂O(s) + O₂(g)[2]
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This reaction signifies a breakdown of the peroxide anion (O₂²⁻) into an oxide anion (O²⁻) and

gaseous oxygen. The process is initiated by heat and accelerates significantly as the

temperature rises.

Thermodynamic Data and Transition Temperatures
The thermal decomposition of sodium peroxide is not a simple, single-step event occurring at

a discrete temperature. Instead, it is characterized by a series of physical and chemical

changes as the temperature increases. Key thermal events are summarized in the table below.

Parameter Value Notes Source(s)

Initial Oxygen

Liberation
~300 °C

The temperature at

which oxygen begins

to be liberated.

[3]

Melting Point 460 °C (733 K)
The compound melts

and decomposes.
[1][3]

Hexagonal to

Unknown Symmetry

Phase Transition

512 °C (785 K)

A structural phase

transition of the solid

crystal.

[1]

Boiling Point 657 °C (930 K)
The compound boils

while decomposing.
[1][4]

Rapid Decomposition

Temperature
>460 °C

Decomposition

accelerates rapidly

above the melting

point.

[3]

Thermal Decomposition Pathway
The mechanism of thermal decomposition for sodium peroxide in the solid state is understood

as a sequence of events rather than a detailed elementary reaction pathway. The process is

dictated by temperature-induced phase changes and the subsequent chemical breakdown.

Initial Heating and Oxygen Release: Upon heating, sodium peroxide begins to slowly

release oxygen at temperatures as low as 300 °C.[3]
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Melting and Accelerated Decomposition: At 460 °C, the compound melts. This phase change

from solid to liquid significantly increases the rate of decomposition, leading to vigorous

oxygen evolution.[1][3]

Phase Transition: For material that has not yet melted or decomposed, a crystal structure

phase transition occurs at 512 °C from a hexagonal form to a phase of unknown symmetry.

[1]

Boiling and Final Decomposition: With further heating to 657 °C, the remaining sodium
peroxide boils, leading to its complete decomposition into sodium oxide and oxygen.[1]

The logical progression of these events is visualized in the diagram below.
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Logical Pathway for Thermal Decomposition of Na₂O₂

Na₂O₂ (s, Hexagonal)

Heating
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Heating
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Heating

Boiling & Complete Decomposition
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Products:
Na₂O (s) + O₂ (g)
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Fig. 1: Logical flow of Na₂O₂ thermal decomposition.
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Experimental Protocols for Analysis
The study of sodium peroxide's thermal decomposition requires specialized analytical

techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC). Due to the highly reactive nature of Na₂O₂ at elevated temperatures, specific

precautions are necessary.[5]

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is ideal for quantifying the mass loss associated with oxygen liberation during

decomposition.

Methodology:

Sample Preparation: A small, accurately weighed sample of sodium peroxide (typically 5-10

mg) is placed into a TGA crucible. Alumina or platinum crucibles are recommended due to

their high-temperature stability.

Atmosphere: The analysis must be conducted under a continuous flow of an inert gas, such

as nitrogen or argon (e.g., 50 mL/min), to prevent any reaction with atmospheric

components.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a

temperature range that covers the entire decomposition process (e.g., from ambient

temperature to 700 °C).[6]

Data Analysis: The resulting TGA curve plots mass percentage against temperature. The

onset temperature of mass loss indicates the beginning of decomposition. The total mass

loss should correspond to the stoichiometric loss of one oxygen atom per formula unit of

Na₂O₂.

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to determine the temperatures and enthalpies of phase transitions,

melting, and decomposition.

Methodology:
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Crucible Selection: Due to the high chemical reactivity of Na₂O₂ at high temperatures, the

choice of crucible material is critical.[5] Specially designed or custom-made crucibles may be

required to prevent reaction between the sample and the container. Materials like gold-plated

stainless steel or other inert alloys should be considered.

Atmosphere Control: All experimental procedures, including sample preparation and loading,

must be conducted under a controlled inert gas atmosphere (e.g., in a glovebox) to prevent

premature reaction with air or moisture.[5]

Encapsulation: Samples are typically hermetically sealed in the specialized crucibles to

contain any evolved gas and prevent contamination.

Calibration: Meticulous calibration of the DSC instrument for both temperature and enthalpy

is required to ensure accurate and reliable data.[5]

Heating Program: A linear heating rate (e.g., 5-10 °C/min) is applied. The resulting DSC

thermogram will show endothermic peaks corresponding to phase transitions and melting,

and potentially exothermic peaks associated with the decomposition reaction itself.

The following diagram illustrates a typical workflow for the thermal analysis of sodium
peroxide.
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Experimental Workflow for Thermal Analysis of Na₂O₂

Data Acquisition & Analysis

Sample Preparation
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(N₂, Ar)

Apply Heating Program
(e.g., 10 °C/min to 700 °C)

TGA Data:
Mass Loss vs. Temp.

DSC Data:
Heat Flow vs. Temp.

Determine:
- Decomposition Temps
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- Enthalpies (ΔH)

- Phase Transitions
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Fig. 2: Workflow for TGA/DSC analysis of sodium peroxide.
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Conclusion
The thermal decomposition of sodium peroxide is a multi-stage process that begins with the

slow liberation of oxygen around 300 °C and proceeds rapidly above its melting point of 460

°C, ultimately yielding sodium oxide and oxygen gas. The process also involves a solid-state

phase transition at 512 °C. Accurate characterization of this decomposition requires rigorous

experimental protocols using TGA and DSC, with special attention paid to maintaining an inert

atmosphere and selecting non-reactive sample containers to manage the material's high

reactivity at elevated temperatures. The data and methodologies presented in this guide are

essential for the safe and effective use of sodium peroxide in scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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